N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2-methoxyphenyl)ethylidene]amino] 3,3-diphenylpropanoate
• InChI: InChI=1S/C24H24N2O3/c1-28-22-15-9-8-14-20(22)16-23(25)26-29-24(27)17-21(18-10-4-2-5-11-18)19-12-6-3-7-13-19/h2-15,21H,16-17H2,1H3,(H2,25,26)
• InChI Key: IIVVSLZAYFDYRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=NOC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3)N
• Isomeric SMILES: COC1=CC=CC=C1C/C(=N/OC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3)/N
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol

Description

N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide, also known as DPP-OPE, is a chemical compound that has gained interest in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide works by binding to the active site of PTPs and inhibiting their activity. This leads to an increase in the phosphorylation of proteins involved in cell signaling pathways, which can ultimately result in cell death. Additionally, N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide can generate ROS in cells, which can induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide can induce apoptosis in cancer cells, inhibit the activity of PTPs, and act as a fluorescent probe for detecting ROS in cells. However, further studies are needed to fully understand the biochemical and physiological effects of N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide in lab experiments is its high purity and good yield synthesis method. Additionally, N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide is a relatively small molecule, which makes it easier to work with in experiments. However, one limitation is that N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide can generate ROS in cells, which can potentially lead to oxidative stress and cell damage.

Future Directions

There are several future directions for the study of N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide. One direction is to further investigate its potential as a fluorescent probe for detecting ROS in cells. Another direction is to explore its potential as an anticancer agent and to study its mechanism of action in more detail. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide and to determine its potential limitations in lab experiments.
Conclusion:
In conclusion, N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide is a chemical compound that has shown promising results in scientific research for its potential applications in drug discovery and development. Its synthesis method yields a high purity product with good yield, and it has been studied for its ability to inhibit the activity of PTPs, induce apoptosis in cancer cells, and act as a fluorescent probe for detecting ROS in cells. However, further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Synthesis Methods

The synthesis of N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide involves the reaction of 2-(2-methoxyphenyl)ethanamine with 3,3-diphenylpropanoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with hydroxylamine-O-sulfonic acid to obtain N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide. This method yields a high purity product with good yield.

Scientific Research Applications

N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has been studied for its potential applications as a fluorescent probe for detecting reactive oxygen species (ROS) in cells. It has also been investigated for its ability to inhibit the activity of protein tyrosine phosphatases (PTPs), which are enzymes involved in various cellular processes such as cell growth and differentiation. In addition, N'-[(3,3-diphenylpropanoyl)oxy]-2-(2-methoxyphenyl)ethanimidamide has shown promising results as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.